Cas no 1935050-89-7 (tert-butyl N-[3-(2-oxoethyl)bicyclo[1.1.1]pentan-1-yl]carbamate)

• Product Name: tert-butyl N-[3-(2-oxoethyl)bicyclo[1.1.1]pentan-1-yl]carbamate
• CAS No: 1935050-89-7
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5182412
• Update Time: 2026-03-05

tert-butyl N-[3-(2-oxoethyl)bicyclo[1.1.1]pentan-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(2-oxoethyl)bicyclo[1.1.1]pentan-1-yl]carbamate
• Carbamic acid, N-[3-(2-oxoethyl)bicyclo[1.1.1]pent-1-yl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H19NO3/c1-10(2,3)16-9(15)13-12-6-11(7-12,8-12)4-5-14/h5H,4,6-8H2,1-3H3,(H,13,15)
• InChI Key： IJRMZEIPIBPIDQ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC12CC(CC=O)(C1)C2

Additional information on tert-butyl N-[3-(2-oxoethyl)bicyclo[1.1.1]pentan-1-yl]carbamate

tert-butyl N-[3-(2-oxoethyl)bicyclo[1.1.1]pentan-1-yl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[3-(2-oxoethyl)bicyclo[1.1.1]pentan-1-yl]carbamate, identified by the CAS number 1935050-89-7, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. Its structure, which features a bicyclic framework and a carbamate group, makes it a versatile building block for further chemical modifications.

The bicyclo[1.1.1]pentane moiety in this compound is a key structural element that contributes to its stability and reactivity. This bicyclic system is known for its rigidity and resistance to conformational changes, which are desirable properties in drug design and other applications where molecular stability is critical. The 2-oxoethyl substituent further enhances the compound's functional versatility, enabling it to participate in a wide range of chemical reactions, including nucleophilic additions and condensations.

Recent studies have highlighted the potential of this compound as a precursor for bioactive molecules. For instance, researchers have explored its use in the synthesis of novel antibiotics and anticancer agents. The tert-butyl carbamate group serves as an excellent protecting group for amino functionalities during multi-step synthesis, ensuring high yields and purity in the final product.

In terms of synthesis, this compound can be prepared via a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the starting materials and the desired scale of production. For example, one efficient approach involves the reaction of a suitable bicyclic amine with tert-butyl chloroformate under mild conditions, followed by subsequent functionalization to introduce the 2-oxoethyl group.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Density functional theory (DFT) calculations have provided insights into its electronic structure, reactivity, and interaction with biological targets. These studies have revealed that the compound exhibits favorable pharmacokinetic properties, making it a promising candidate for drug development.

Moreover, this compound has shown potential in the field of polymer chemistry as a monomer for the synthesis of novel polyurethanes and other advanced materials. Its ability to form stable covalent bonds under mild conditions makes it an attractive option for industrial applications.

In conclusion, tert-butyl N-[3-(2-oxoethyl)bicyclo[1.1.1]pentan-1-yl]carbamate is a multifaceted compound with diverse applications across various industries. Its unique structure, combined with its reactivity and stability, positions it as a valuable tool in modern chemical research and development.